Cas no 1005041-71-3 (5-[(3,5-dimethylpiperidin-1-yl)(4-methylphenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol)

• Product Name: 5-[(3,5-dimethylpiperidin-1-yl)(4-methylphenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• CAS No: 1005041-71-3
• MF: C₁₉H₂₄N₄OS
• MW: 356.485062599182
• CID: 5959031
• PubChem ID: 3575128
• Update Time: 2025-10-31

5-[(3,5-dimethylpiperidin-1-yl)(4-methylphenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-[(3,5-dimethylpiperidin-1-yl)(4-methylphenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 5-[(3,5-dimethyl-1-piperidinyl)(4-methylphenyl)methyl]-
• F1805-0039
• 5-((3,5-dimethylpiperidin-1-yl)(p-tolyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• AKOS024609831
• MLS000103631
• SMR000017874
• HMS2245K13
• 1005041-71-3
• CHEMBL1523924
• BDBM44768
• AB00429235-07
• NCGC00086611-02
• 5-[(3,5-dimethylpiperidino)-(p-tolyl)methyl]thiazolo[3,2-b][1,2,4]triazol-6-ol
• cid_3575128
• 5-[(3,5-dimethyl-1-piperidinyl)-(4-methylphenyl)methyl]-6-thiazolo[3,2-b][1,2,4]triazolol
• 5-[(3,5-dimethylpiperidin-1-yl)-(4-methylphenyl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol

• Inchi： 1S/C19H24N4OS/c1-12-4-6-15(7-5-12)16(22-9-13(2)8-14(3)10-22)17-18(24)23-19(25-17)20-11-21-23/h4-7,11,13-14,16,24H,8-10H2,1-3H3
• InChI Key： QSFMLTRNMJEJIR-UHFFFAOYSA-N
• SMILES： N1=CN=C2SC(C(N3CC(C)CC(C)C3)C3=CC=C(C)C=C3)=C(O)N12

Computed Properties

• Exact Mass: 356.16708258g/mol
• Monoisotopic Mass: 356.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 81.9Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: 1.22±0.53(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-[(3,5-dimethylpiperidin-1-yl)(4-methylphenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol

Introduction to 5-[(3,5-dimethylpiperidin-1-yl)(4-methylphenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 1005041-71-3)

5-[(3,5-dimethylpiperidin-1-yl)(4-methylphenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to a class of molecules known as triazolo-thiazole hybrids, which have been extensively studied for their pharmacological properties. The presence of multiple heterocyclic rings in its structure contributes to its intricate chemical behavior and makes it a subject of interest for medicinal chemists.

The CAS number 1005041-71-3 uniquely identifies this compound and distinguishes it from other chemical entities. Its molecular structure incorporates several key functional groups, including a dimethylpiperidine moiety, a 4-methylphenyl group, and a triazolo-thiazole core. These components are strategically positioned to potentially interact with biological targets in novel ways, making this compound a promising candidate for further investigation.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. The triazolo-thiazole scaffold, in particular, has shown promise in various pharmacological assays due to its ability to modulate multiple biological pathways. Studies have indicated that such compounds can exhibit properties such as antimicrobial, anti-inflammatory, and anticancer activities. The specific arrangement of atoms in 5-[(3,5-dimethylpiperidin-1-yl)(4-methylphenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol may contribute to its potential efficacy in these areas.

The dimethylpiperidine group is a common feature in many bioactive molecules and is known for its ability to enhance binding affinity and metabolic stability. In this compound, it is linked to a 4-methylphenyl group, which can further influence the compound's pharmacokinetic profile. The interaction between these groups and the central triazolo-thiazole core creates a multifaceted structure that may offer advantages over simpler molecules in terms of target specificity and therapeutic efficacy.

Research into this compound has been driven by the desire to identify novel pharmacophores that can be optimized for specific therapeutic applications. The triazolo-thiazole hybrid class of compounds has been particularly attractive due to their structural diversity and functional versatility. By modifying different parts of the molecule, researchers can fine-tune its biological activity to address particular disease states. The presence of both nitrogen and sulfur atoms in the heterocyclic rings enhances the compound's ability to engage with biological targets through various non-covalent interactions.

One of the most compelling aspects of 5-[(3,5-dimethylpiperidin-1-yl)(4-methylphenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol is its potential as a lead compound for drug development. Its complex structure suggests that it may interact with multiple targets simultaneously, leading to synergistic effects that could improve treatment outcomes. Additionally, the compound's stability under various conditions makes it suitable for further chemical modifications without significant degradation.

In recent years, there has been growing interest in structure-based drug design, where the three-dimensional structure of a target protein is used to guide the development of new inhibitors or activators. The unique architecture of 5-[(3,5-dimethylpiperidin-1-yl)(4-methylphenyl)methyl]-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol positions it as a valuable tool for such studies. By understanding how this compound interacts with biological targets at the molecular level, researchers can gain insights into its mechanism of action and identify ways to improve its potency and selectivity.

The synthesis of this compound presents an interesting challenge due to its complex structure. However， advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as multi-step organic synthesis and combinatorial chemistry have enabled researchers to explore a wide range of structural variations rapidly. This has accelerated the discovery process and allowed for the rapid identification of promising candidates for further development.

The potential applications of 5-[(3,5-dimethylpiperidin-1-yl)(4-methylphenyl)methyl]-[1，2，4]triazolo[3，2-b][1，3]thiazol -6 -ol are numerous。 Its unique structural features make it suitable for investigating various biological processes， including enzyme inhibition， receptor binding， and signal transduction。 By modulating these processes， this compound could potentially be developed into treatments for a wide range of diseases， from infectious disorders to chronic conditions.

As research continues， it is likely that more derivatives of this class will be synthesized and tested for their biological activity。 The combination of computational modeling， high-throughput screening， and traditional wet chemistry techniques will be essential in this endeavor。 By leveraging these approaches， scientists can accelerate the discovery pipeline and bring new therapies to patients more quickly than ever before。